Cas no 92-31-9 (Toluidine Blue Indicator Solution)

Toluidine Blue Indicator Solution is a metachromatic dye commonly used in biological and histological staining applications. It selectively binds to acidic tissue components, such as mucopolysaccharides and nucleic acids, enabling clear visualization under microscopy. The solution exhibits a distinct color shift (metachromasia) from blue to purple or red when interacting with polyanionic substrates, enhancing contrast in tissue samples. Its consistent staining performance and high sensitivity make it valuable for identifying mast cells, cartilage, and other structures in diagnostic and research settings. The prepared solution offers standardized concentration and pH, ensuring reproducibility in staining protocols. Proper handling and storage are recommended to maintain stability and performance.
Toluidine Blue Indicator Solution structure
92-31-9 structure
Product Name:Toluidine Blue Indicator Solution
CAS No:92-31-9
MF:C15H16ClN3S
MW:305.825640678406
MDL:MFCD00011934
CID:34637
PubChem ID:24900122
Update Time:2025-06-14

Toluidine Blue Indicator Solution Chemical and Physical Properties

Names and Identifiers

    • Toluidine blue O
    • DIMETHYLTOLUTHIONINE CHLORIDE
    • CI NO 52040
    • CI BASIC BLUE 17
    • CI 52040
    • CARBOL TOLUIDINE BLUE
    • BASIC BLUE
    • BASIC BLUE 17
    • BLUTENE CHLORIDE
    • (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium,chloride
    • TOLUIDINE BLUE C.I. 52040 HIGH PURE FOR STAINING
    • Klot
    • Methylene blue T 50
    • Methylene blue T extra
    • Tolazul
    • Toluidine blue
    • Toluidine Blue O, pure
    • ToluniuM chloride
    • Methylene Blue T50 or T extra
    • Tolonium chloride
    • C.I. 52040
    • 3-Amino-7-dimethylamino-2-methylphenazathionium chloride
    • Menodin
    • Gabilin
    • Blutene
    • C.I. Basic Blue 17
    • Toloni chloridum
    • F Klot
    • Toluidine Blue OO
    • Toluidene Blue O Chloride
    • Toluidinblau
    • Tolonii chloridum
    • Schultz no. 1041
    • Cloruro de tolonio
    • Chlorure de tolonium
    • Toluidinblau [German]
    • Schultz 1041
    • Tolonium chloride [INN]
    • Modr Toluidinova [Czech]
    • C.I. 925
    • Toluidine Blue (phenothiazine dye)
    • Modr Zasadita 17 [Czech]
    • Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (8CI, 9CI)
    • 3-Amino-7-(dimethylamino)-2-methylphenazathionium chloride
    • 3-Amino-7-(dimethylamino)-2-methylphenothiazin-5-ium chloride
    • NSC 36758
    • o-Toluidine blue
    • ST 057360
    • ST057360
    • Toluidine Blue Indicator Solution
    • Chlorure de tolonium [INN-French]
    • UNII-15XUH0X66N
    • 92-31-9
    • HY-D0220
    • D92363
    • CS-0010132
    • C.I.BASIC BLUE 17
    • Toluidine Blue O, Technical grade
    • SCHEMBL338335
    • NCGC00181775-02
    • WLN: T C666 BN ISJ E1 FZ LN1&1 &G
    • CHEBI:87647
    • Toluidine Blue?
    • CHEMBL1790006
    • Phenazathionium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
    • Q80868
    • Tox21_113159
    • DTXSID9048728
    • 3-Amino-7-dimethylamino-2-methylphenazathionium
    • Toluidine Blue O, certified by the Biological Stain Commission
    • Pharmakon1600-01506191
    • 37251-80-2
    • SCHEMBL122592
    • NSC 11225
    • T0571
    • 15XUH0X66N
    • (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;chloride
    • NSC-36758
    • NSC36758
    • NSC-11225
    • Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (1:1); Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (8CI,9CI); 3-Amino-7-(dimethylamino)-2-methylphenazathionium chloride; 3-Amino-7-(dimethylamino)-2-methylphenothiazi
    • Tox21_113159_1
    • TOLUIDINE BLUE O (DYE CONTENT, ~80%)
    • SY078344
    • Toluidine Blue O, 80%
    • Toluidine Blue O Certified
    • EINECS 202-146-2
    • SR-01000760899
    • HMS2752P23
    • DTXCID6028654
    • Tolonii chloridum [INN-Latin]
    • HMS3264B13
    • AKOS015916405
    • Toluidine Blue O, certificated
    • n-(7-amino-8-methyl-3h-phenothiazin-3-ylidene)-n-methylmethanaminium chloride
    • TS-07638
    • TOLONIUM CHLORIDE [MART.]
    • Toluidine Blue 00
    • Toluidine Blue O, 85%
    • MFCD00011934
    • 3-Amino-7-(dimethylamino)-2-(methylphenazathionium) chloride
    • Modr Toluidinova
    • NSC11225
    • CCG-213755
    • HMS1545F05
    • CAS-92-31-9
    • DA-68252
    • Modr Zasadita 17
    • NSC760421
    • SR-01000760899-2
    • Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride
    • TOLONIUM CHLORIDE [WHO-DD]
    • NCGC00181775-01
    • Cloruro de tolonio [INN-Spanish]
    • Dimethyltoluthionine chloride (VAN)
    • CHEMBL562639
    • AKOS024282653
    • MLS000738130
    • SBI-0653505.0001
    • TOLONIUM CHLORIDE [MI]
    • T-3922
    • Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-, chloride (1:1)
    • CCRIS 4933
    • E79432
    • NSC-760421
    • Toluidine Blue, phenothiazine dye
    • MDL: MFCD00011934
    • Inchi: 1S/C15H16N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8H,16H2,1-3H3;1H/q+1;/p-1
    • InChI Key: HNONEKILPDHFOL-UHFFFAOYSA-M
    • SMILES: [Cl-].N1C2C(=CC(=C(C)C=2)N)[S+]=C2C=1C=CC(N(C)C)=C2

Computed Properties

  • Exact Mass: 305.075
  • Monoisotopic Mass: 305.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 512
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.7

Experimental Properties

  • Color/Form: Dark green powder
  • Density: 1.1970
  • Melting Point: >200℃
  • PH: 2.8 (H2O, 25℃)
  • Solubility: H2O: soluble1mg/mL
  • Water Partition Coefficient: 3.82 g/100 mL
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 70.39000
  • LogP: 1.27240
  • Merck: 9520
  • pka: 2.4, 11.6(at 25℃)
  • Color index: 52040
  • λmax: 626 nm, 630 nm
  • Solubility: Soluble in water, blue purple solution, slightly soluble in ethanol, very slightly soluble in chloroform, almost insoluble in ether.

Toluidine Blue Indicator Solution Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
  • Safety Instruction: S24/25
  • RTECS:SP5670000
  • TSCA:Yes
  • Toxicity:LD50 in mice, rats, rabbits (mg/kg): 27.56, 28.93, 13.44 i.v. (Haley, Storlarsky)
  • Storage Condition:Store at RT.

Toluidine Blue Indicator Solution Customs Data

  • HS CODE:32041300

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Toluidine Blue Indicator Solution Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium 2,2,2-trifluoroethoxide ,  Sodium hydride ,  Poly[nitrilo(dichlorophosphoranylidyne)] Solvents: Tetrahydrofuran ;  rt; 0.5 h, rt; 8 h, 25 °C
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  25 °C; 4 h, 25 °C; 36 h, 25 °C
1.3 Reagents: Sodium 2,2,2-trifluoroethoxide ,  Sodium hydride Solvents: Tetrahydrofuran ;  25 °C; 0.5 h, 25 °C; 6 h, 25 °C
Reference
Polyphosphazenes with Immobilized Dyes as Potential Color Filter Materials
Li, Zhongjing; Allcock, Harry R., ACS Applied Materials & Interfaces, 2015, 7(24), 13518-13523

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium dichromate Solvents: Water ;  20 min, < 10 °C; 20 min, < 10 °C
1.2 Reagents: Zinc chloride Solvents: Water ;  5 min, < 10 °C
1.3 Catalysts: Copper sulfate Solvents: Water ;  5 min, < 10 °C; 10 °C → 60 °C
1.4 Reagents: Sulfuric acid Solvents: Water ;  5 min, pH 2.9, 60 °C; 60 °C → 97 °C; 35 min, 97 °C
Reference
Preparation of Toluidine Blue O drug for in vivo staining and chemotherapeutic treatment of dysplastic tissues
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Production Method 3

Reaction Conditions
Reference
New method of synthesis and analysis of high-quality toluidine blue-o for medical uses
Wang, Jianwu; Jia, Jiong; Lu, Miao; Lalezari, lraj, Zhongguo Yaowu Huaxue Zazhi, 1998, 8(4), 292-293

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Comprehensive Guide to Toluidine Blue Indicator Solution (CAS No. 92-31-9): Applications, Benefits, and Innovations

Toluidine Blue Indicator Solution (CAS No. 92-31-9) is a vital staining reagent widely used in histology, microbiology, and medical diagnostics. This metachromatic dye, derived from thiazine, is renowned for its ability to selectively stain acidic tissue components, such as mast cells, cartilage, and nucleic acids. Its versatility makes it indispensable in laboratories focusing on tissue pathology, cancer research, and dental applications. With the growing demand for precise diagnostic tools, Toluidine Blue remains a cornerstone in modern biomedical research.

One of the most searched questions about Toluidine Blue Indicator Solution is its role in oral cancer detection. Recent studies highlight its efficacy as a vital stain for identifying early-stage oral lesions, a topic gaining traction due to rising global cancer awareness. Researchers and clinicians frequently inquire about its staining protocol, sensitivity, and comparison with other diagnostic methods. This aligns with the broader trend of optimizing non-invasive diagnostic techniques, a hot topic in 2023’s medical innovation landscape.

From a technical perspective, Toluidine Blue (CAS No. 92-31-9) exhibits unique metachromatic properties, shifting color based on tissue pH and molecular interactions. This characteristic is leveraged in microscopy and flow cytometry to differentiate cell structures. Users often search for optimized concentration ranges (e.g., 0.1%–1% solutions) and compatibility with fixatives, reflecting the need for standardized protocols. The dye’s stability and shelf-life are also common concerns, especially among laboratories prioritizing reproducible results.

Beyond healthcare, Toluidine Blue Indicator Solution finds applications in material science and environmental testing. For instance, it’s used to detect microplastics in water samples—a trending topic linked to sustainability efforts. Searches for eco-friendly staining alternatives and waste reduction in labs further underscore its relevance. This dual utility in life sciences and environmental monitoring positions Toluidine Blue as a multidisciplinary tool.

Innovations in digital pathology and AI-assisted diagnostics have renewed interest in Toluidine Blue’s role. Questions like "Can AI enhance Toluidine Blue analysis?" or "Automated vs. manual staining" dominate forums, reflecting the intersection of traditional techniques and cutting-edge technology. Manufacturers are now developing pre-mixed formulations and ready-to-use kits to streamline workflows, addressing the demand for time-efficient solutions.

In summary, Toluidine Blue Indicator Solution (CAS No. 92-31-9) bridges historical significance and modern utility. Its adaptability to emerging research needs—from cancer diagnostics to environmental science—ensures its continued prominence. By addressing frequently searched queries and aligning with trends like precision medicine and sustainability, this guide highlights why Toluidine Blue remains a staple in laboratories worldwide.

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